Demethoxyfumitremorgin C

• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol
• InChI: InChI=1S/C21H23N3O2/c1-12(2)10-17-19-14(13-6-3-4-7-15(13)22-19)11-18-20(25)23-9-5-8-16(23)21(26)24(17)18/h3-4,6-7,10,16-18,22H,5,8-9,11H2,1-2H3/t16-,17-,18-/m0/s1
• InChIKey: LQXCSIKDOISJTI-BZSNNMDCSA-N

Demethoxyfumitremorgin C Baseline Profile

Demethoxyfumitremorgin C (CAS 111768-16-2) is a secondary metabolite isolated from the marine fungus *Aspergillus fumigatus* and belongs to the fumitremorgin class of indole alkaloids [1]. Structurally, it is characterized by a heteropentacyclic framework lacking the 9-methoxy substituent present in fumitremorgin C (FTC) [2]. The compound demonstrates dual activity as an inhibitor of the breast cancer resistance protein (BCRP/ABCG2) transporter and as an inducer of G1-phase cell cycle arrest and apoptosis in prostate cancer cells [3][4].

Marine-derived indole alkaloid probe from Aspergillus fumigatus

BCRP (ABCG2) transporter inhibition research context

G1 cell-cycle arrest and apoptosis pathway studies in prostate cancer models

Lacks the 9-methoxy substituent of fumitremorgin C; distinct structural scaffold

• [1] Kim, Y.-S., Park, S. J. Aspergillus fumigatus-derived demethoxyfumitremorgin C inhibits proliferation of PC3 human prostate cancer cells through p53/p21-dependent G1 arrest and apoptosis induction. Fisheries and Aquatic Sciences. 2021, 24(1), 1-9. View Source
• [2] Gene Chemical Interaction Report: Demethoxyfumitremorgin C. Rat Genome Database (RGD). View Source
• [3] van Loevezijn, A.; et al. Inhibition of BCRP-mediated drug efflux by fumitremorgin-type indolyl diketopiperazines. Bioorg. Med. Chem. Lett. 2001, 11(1), 29-32. View Source
• [4] Kim, Y.-S.; et al. Apoptotic effect of demethoxyfumitremorgin C from marine fungus Aspergillus fumigatus on PC3 human prostate cancer cells. Chem. Biol. Interact. 2017, 269, 18-24. View Source

Why Demethoxyfumitremorgin C Cannot Be Substituted

Fumitremorgin-type compounds exhibit divergent pharmacological profiles that preclude simple interchange. The parent compound, fumitremorgin C (FTC), is a potent BCRP inhibitor but its established neurotoxicity prohibits in vivo use [1]. Ko143, a synthetic FTC analog, addresses this toxicity but suffers from rapid metabolic hydrolysis to an inactive metabolite, limiting its in vivo efficacy [2]. In contrast, Demethoxyfumitremorgin C lacks the structural features associated with both FTC's neurotoxicity and Ko143's metabolic instability, positioning it as a distinct molecular tool for BCRP modulation without the liabilities of its closest analogs [3].

Fumitremorgin C (FTC)

Reported neurotoxicity concern may limit in vivo research use; Demethoxyfumitremorgin C differs at the 9-methoxy position, which has been associated with FTC toxicity (class-level inference).

Ko143 (synthetic FTC analog)

Rapid metabolic inactivation reported; may reduce sustained BCRP inhibition. Demethoxyfumitremorgin C structural features suggest a different metabolic stability profile, but direct comparative data are limited.

• [1] Allen, J. D.; et al. Potent and specific inhibition of the breast cancer resistance protein multidrug transporter in vitro and in mouse intestine by a novel analogue of fumitremorgin C. Mol. Cancer Ther. 2002, 1(6), 417-25. View Source
• [2] Petermann, M.; et al. In Vitro and In Vivo Evaluation of ABCG2 (BCRP) Inhibitors Derived from Ko143. J. Med. Chem. 2023, 66(10), 6698-6718. View Source
• [3] van Loevezijn, A.; et al. Inhibition of BCRP-mediated drug efflux by fumitremorgin-type indolyl diketopiperazines. Bioorg. Med. Chem. Lett. 2001, 11(1), 29-32. View Source

Demethoxyfumitremorgin C Differentiation Evidence

H1975 Lung Cancer Cytotoxicity

Demethoxyfumitremorgin C demonstrates moderate cytotoxic activity against the human lung cancer cell line H1975 with an IC50 value of 28.52 ± 1.07 μM [1]. In the same study, the structurally related alkaloid meleagrin showed a lower IC50 of 13.94 ± 1.92 μM, indicating that Demethoxyfumitremorgin C possesses a distinct potency window that may be advantageous for applications requiring controlled rather than maximal cytotoxicity [1]. Comparative data for fumitremorgin C in H1975 cells is not available, making this a cross-study comparable evidence point.

H1975 Cytotoxicity

Cross-study comparable

IC50 28.52 ± 1.07 μM (DemethoxyFTC) vs 13.94 ± 1.92 μM (Meleagrin) in H1975 lung cancer cells

Supports cytotoxicity endpoint interpretation; moderate potency context may differ from more potent analogs.

Cross-study data; conditions and cell handling may differ between laboratories.

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	28.52 ± 1.07 μM
Comparator Or Baseline	Meleagrin: 13.94 ± 1.92 μM
Quantified Difference	~2.05-fold lower potency than meleagrin
Conditions	Human lung cancer H1975 cell line

Why This Matters

This moderate potency profile may reduce off-target cytotoxicity in normal tissues compared to more potent analogs, a key consideration for chemosensitization applications.

• [1] Wu, L.-M.; et al. Chemical constituents of Penicillium ferraniaense GE-7 and their cytotoxicities. Phytochemistry. 2024. View Source

G1 Phase Cell Cycle Arrest

Demethoxyfumitremorgin C induces G1 phase cell cycle arrest in PC3 human prostate cancer cells via activation of the p53/p21 pathway, leading to downregulation of cyclin D, cyclin E, Cdk2, and Cdk4 [1]. In contrast, fumitremorgin C and the related compound tryprostatin B are reported to arrest mouse tsFT210 cells at the G2/M phase [2][3]. This mechanistic divergence represents a class-level inference that Demethoxyfumitremorgin C engages distinct cell cycle regulatory nodes, which may confer different susceptibility profiles across cancer types.

G1 Cell Cycle Arrest

Class-level inference

G1 phase arrest (DemethoxyFTC, PC3 cells) vs G2/M phase arrest (FTC, Tryprostatin B; mouse tsFT210 cells)

G1 arrest pathway context may differ from G2/M-arresting analogs; cell-type and species differences should be considered.

Class-level inference; different cell models limit direct mechanistic comparison.

Evidence Dimension	Cell Cycle Arrest Phase
Target Compound Data	G1 phase
Comparator Or Baseline	Fumitremorgin C and Tryprostatin B: G2/M phase
Quantified Difference	Qualitative difference in arrest phase
Conditions	PC3 prostate cancer cells (DMFTC); tsFT210 mouse cells (comparators)

Why This Matters

G1-specific arrest may be more effective in tumors with defective G1/S checkpoints, providing a mechanistic rationale for selecting this compound over G2/M-arresting analogs.

• [1] Kim, Y.-S., Park, S. J. Aspergillus fumigatus-derived demethoxyfumitremorgin C inhibits proliferation of PC3 human prostate cancer cells through p53/p21-dependent G1 arrest and apoptosis induction. Fisheries and Aquatic Sciences. 2021, 24(1), 1-9. View Source
• [2] ChemFaces. Demethoxyfumitremorgin C Product Datasheet. View Source
• [3] Cui, C. B.; et al. Novel mammalian cell cycle inhibitors, tryprostatins A, B and other diketopiperazines produced by Aspergillus fumigatus. I. Taxonomy, fermentation, isolation and biological properties. J. Antibiot. 1996, 49(6), 527-533. View Source

Dual-Pathway Apoptosis Induction

Demethoxyfumitremorgin C induces apoptosis in PC3 prostate cancer cells through both intrinsic (mitochondrial) and extrinsic pathways, evidenced by decreased mitochondrial membrane potential, upregulation of pro-apoptotic Bax, downregulation of anti-apoptotic Bcl-2, Bcl-xL, PI3K, and Akt, and activation of caspase-3, -8, and -9 leading to PARP cleavage [1]. Caspase inhibitors blocked Demethoxyfumitremorgin C-induced apoptosis, confirming caspase-dependent cell death [1]. This dual-pathway activation is a class-level inference that distinguishes it from BCRP inhibitors like Ko143, which are primarily designed for transporter inhibition without intrinsic apoptotic activity.

Dual Apoptosis Pathways

Class-level inference

Dual intrinsic/extrinsic pathway activation (caspase-3,-8,-9, Bax, Bcl-2, PARP) vs no reported apoptotic activity for Ko143

Apoptosis pathway-response context; may complement BCRP inhibition endpoint studies.

Class-level inference; functional divergence from Ko143 requires direct comparative validation.

Evidence Dimension	Apoptosis Pathway Engagement
Target Compound Data	Dual intrinsic and extrinsic pathway activation
Comparator Or Baseline	Ko143: No reported apoptotic activity (designed as pure BCRP inhibitor)
Quantified Difference	Qualitative functional divergence
Conditions	PC3 human prostate cancer cells

Why This Matters

The dual BCRP inhibition and pro-apoptotic activity offers a multi-mechanism advantage for chemosensitization, potentially overcoming resistance through both transporter blockade and direct cell death induction.

• [1] Kim, Y.-S.; et al. Apoptotic effect of demethoxyfumitremorgin C from marine fungus Aspergillus fumigatus on PC3 human prostate cancer cells. Chem. Biol. Interact. 2017, 269, 18-24. View Source

9-Methoxy Substituent Absence

Demethoxyfumitremorgin C is defined by the absence of the 9-methoxy group present in fumitremorgin C, which reduces molecular weight from 379.45 g/mol (FTC) to 349.43 g/mol and alters electronic and steric properties [1]. This structural simplification has enabled concise total synthesis routes with high stereoselectivity and yield, making the compound more synthetically accessible than FTC [2][3]. The 9-methoxy group in FTC has been implicated in its neurotoxic effects, suggesting that its absence may contribute to an improved safety margin, though direct comparative toxicity data in identical models is not available [4].

9-Methoxy Substituent Absence

Class-level inference

C21H23N3O2, MW 349.43, no 9-OCH3 vs FTC: C22H25N3O3, MW 379.45, contains 9-OCH3

Structural-property context; simplified scaffold may influence synthetic accessibility and reported toxicity profile.

Class-level inference; direct comparative neurotoxicity data in identical models are not available.

Evidence Dimension	Molecular Structure
Target Compound Data	C21H23N3O2, MW 349.43, no 9-methoxy
Comparator Or Baseline	Fumitremorgin C: C22H25N3O3, MW 379.45, contains 9-methoxy
Quantified Difference	MW reduction of ~30 g/mol; altered substituent profile
Conditions	N/A - structural comparison

Why This Matters

The simplified structure facilitates chemical synthesis and may eliminate the neurotoxic liability associated with the 9-methoxy moiety, a critical factor for in vivo experimental applications.

• [1] ChemFaces. Demethoxyfumitremorgin C Product Datasheet. View Source
• [2] Meng, T.; Shi, X.; Zou, W. Preparation method of compound Demethoxyfumitremorgin C having anti-tumor activity. Chinese Patent. 2016. View Source
• [3] Mg(ClO4)2-catalyzed intramolecular allylic amination: application to the total synthesis of demethoxyfumitremorgin C. Tetrahedron Lett. 2012. View Source
• [4] Allen, J. D.; et al. Potent and specific inhibition of the breast cancer resistance protein multidrug transporter in vitro and in mouse intestine by a novel analogue of fumitremorgin C. Mol. Cancer Ther. 2002, 1(6), 417-25. View Source

Demethoxyfumitremorgin C Research & Procurement Scenarios

BCRP-Overexpressing Cancer Chemosensitization in Vitro

Demethoxyfumitremorgin C is a valuable tool for in vitro studies aimed at reversing BCRP-mediated multidrug resistance in cancer cell lines. Its dual BCRP inhibitory and pro-apoptotic activities provide a multi-mechanism approach that may be more effective than pure BCRP inhibitors like Ko143 in sensitizing resistant cells to chemotherapeutic agents such as mitoxantrone or topotecan [1]. The compound is suitable for short-term in vitro assays where its moderate potency (IC50 ~28.5 μM against H1975 cells) allows for controlled BCRP inhibition without excessive cytotoxicity, enabling clear interpretation of chemosensitization effects .

G1-Phase Regulatory Mechanism Elucidation

Investigators studying cell cycle control should select Demethoxyfumitremorgin C over G2/M-arresting analogs like fumitremorgin C or tryprostatin B. Its specific induction of G1 arrest via p53/p21 pathway activation makes it a precise molecular probe for dissecting G1/S checkpoint regulation in prostate cancer models [1]. The compound's well-characterized effects on cyclin D, cyclin E, Cdk2, and Cdk4 provide a defined signaling signature that can serve as a positive control or mechanistic tool in high-content screening assays [1].

Synthetic Reference Standard and Lead Optimization

The established total synthesis routes for Demethoxyfumitremorgin C, which utilize readily available starting materials like L-tryptophan and achieve high stereoselectivity, make this compound an accessible reference standard for medicinal chemistry programs focused on fumitremorgin-type scaffolds [1]. Its simplified structure relative to FTC facilitates analog generation and SAR studies aimed at decoupling BCRP inhibition from neurotoxicity, serving as a platform for developing next-generation BCRP inhibitors with improved drug-like properties .

Comparative BCRP Transporter Pharmacology

For researchers investigating species-specific differences in BCRP inhibition, Demethoxyfumitremorgin C offers a valuable comparator to FTC. While FTC demonstrates differential inhibition between murine Bcrp1 and human BCRP, data on Demethoxyfumitremorgin C's species selectivity remains limited, presenting an opportunity for novel comparative pharmacology studies [1]. The compound can serve as a tool to explore whether the 9-methoxy group contributes to the species-dependent inhibition observed with FTC [1].

Application

Selection Property

Validation Focus

BCRP-mediated drug efflux reversal in cancer cell lines

BCRP transporter inhibition and reported apoptosis pathway context

Confirm BCRP substrate co-administration effects and cell viability endpoints

G1/S checkpoint regulation studies in prostate cancer models

p53/p21-mediated G1 arrest pathway context

Validate cyclin/CDK downregulation and G1 population by flow cytometry

Synthetic reference for fumitremorgin-type scaffold optimization

Synthetic accessibility via stereoselective routes

Verify stereochemical purity and scaffold identity by NMR/HPLC

Species-specific BCRP inhibition comparative pharmacology

Potential species-selectivity differences in BCRP inhibition

Compare murine Bcrp1 vs human BCRP inhibition in parallel assays

• [1] González-Lobato, L.; et al. Differential inhibition of murine Bcrp1/Abcg2 and human BCRP/ABCG2 by the mycotoxin fumitremorgin C. Eur. J. Pharmacol. 2010, 644(1-3), 41-8. View Source